Cas no 1779130-82-3 (6-Chloro-9-cycloheptyl-7H-purin-8(9H)-one)

• Product Name: 6-Chloro-9-cycloheptyl-7H-purin-8(9H)-one
• CAS No: 1779130-82-3
• MF: C₁₂H₁₅ClN₄O
• MW: 266.726701021194
• CID: 5060583
• Update Time: 2026-02-28

6-Chloro-9-cycloheptyl-7H-purin-8(9H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-9-cycloheptyl-7H-purin-8(9H)-one
• 6-Chloro-9-cycloheptyl-7,9-dihydro-purin-8-one

• Inchi： 1S/C12H15ClN4O/c13-10-9-11(15-7-14-10)17(12(18)16-9)8-5-3-1-2-4-6-8/h7-8H,1-6H2,(H,16,18)
• InChI Key： DROLAJPVLAXEIV-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)N(C(N2)=O)C1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 319
• XLogP3: 2.7
• Topological Polar Surface Area: 58.1

Additional information on 6-Chloro-9-cycloheptyl-7H-purin-8(9H)-one

Introduction to 6-Chloro-9-cycloheptyl-7H-purin-8(9H)-one (CAS No. 1779130-82-3) in Modern Chemical and Pharmaceutical Research

6-Chloro-9-cycloheptyl-7H-purin-8(9H)-one, identified by its CAS number 1779130-82-3, is a heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the purine derivatives family, which is well-known for its role in various biological processes and its therapeutic applications. The presence of a chloro substituent and a cycloheptyl group in its molecular structure imparts distinct chemical reactivity and functional characteristics, making it a valuable scaffold for medicinal chemistry investigations.

The structural framework of 6-Chloro-9-cycloheptyl-7H-purin-8(9H)-one consists of a purine core, which is a fundamental component of nucleic acids and numerous bioactive molecules. The chloro group at the 6-position enhances the electrophilicity of the molecule, facilitating various chemical transformations such as nucleophilic substitution reactions. Additionally, the cycloheptyl moiety at the 9-position introduces steric hindrance and influences the overall conformation of the molecule, which can be critical for its interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of purine derivatives. Researchers have been particularly focused on identifying compounds that can modulate key enzymatic pathways involved in diseases such as cancer, inflammation, and infectious disorders. 6-Chloro-9-cycloheptyl-7H-purin-8(9H)-one has emerged as a promising candidate due to its ability to interact with enzymes like kinases and phosphodiesterases, which are often dysregulated in pathological conditions.

One of the most compelling aspects of 6-Chloro-9-cycloheptyl-7H-purin-8(9H)-one is its potential as an inhibitor of protein kinases, which are enzymes that play a crucial role in cell signaling pathways. Studies have shown that purine derivatives can selectively inhibit specific kinases by binding to their active sites, thereby disrupting aberrant signaling cascades. The chloro substituent in this compound enhances its binding affinity to kinase domains, making it an attractive lead compound for further development.

Moreover, the cycloheptyl group contributes to the compound's solubility and bioavailability, which are critical factors for its pharmacokinetic profile. This balance between hydrophobicity and hydrophilicity ensures that 6-Chloro-9-cycloheptyl-7H-purin-8(9H)-one can effectively penetrate biological membranes and reach its target sites within cells. These properties make it a versatile tool for drug discovery efforts aimed at developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 6-Chloro-9-cycloheptyl-7H-purin-8(9H)-one with various biological targets using molecular docking simulations. These studies have revealed that the compound can form stable complexes with kinases such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). The ability to modulate these kinases has significant implications for treating autoimmune diseases, leukemias, and other disorders characterized by dysregulated kinase activity.

Another area where 6-Chloro-9-cycloheptyl-7H-purin-8(9H)-one shows promise is in antiviral research. Purine derivatives have been extensively studied for their ability to interfere with viral replication cycles. The structural features of this compound allow it to mimic natural nucleosides, thereby inhibiting viral polymerases or integrases. Preliminary studies have demonstrated that 6-Chloro-9-cycloheptyl-7H-purin-8(9H)-one can effectively suppress the replication of certain RNA viruses by competing with natural substrates or by inducing errors in viral genome synthesis.

The synthesis of 6-Chloro-9-cycloheptyl-7H-purin-8(9H)-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have developed efficient synthetic routes that utilize readily available starting materials and minimize hazardous byproducts. These synthetic strategies are essential for large-scale production and further exploration of the compound's pharmacological properties.

In conclusion, 6-Chloro-9-cycloheptyl-7H-purin-8(9H)-one (CAS No. 1779130-82-3) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its ability to modulate key enzymatic pathways makes it a valuable scaffold for drug discovery efforts aimed at treating various diseases. As research continues to uncover new biological targets and synthetic methodologies, compounds like 6-Chloro-9-cyclohefty1c1-Hpurine81(91-H)1ne will undoubtedly play a crucial role in developing next-generation therapeutics.